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Compound of Interest

Compound Name: GSK317354A

Cat. No.: B1672379 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the safe and compliant disposal of

GSK317354A, a GRK2 inhibitor used in laboratory research. Adherence to these procedures is

vital to minimize environmental impact and ensure a safe working environment.

Chemical and Physical Properties
A clear understanding of the properties of GSK317354A is the first step toward safe handling

and disposal. While a specific Safety Data Sheet (SDS) for this compound is not publicly

available, its basic chemical and physical characteristics have been identified.

Property Value

Chemical Name GSK317354A

Synonyms GSK-317354A; GSK 317354A

CAS Number 874119-13-8

Molecular Formula C₂₅H₁₈F₄N₆O

Molecular Weight 494.44 g/mol

Physical Form Solid
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Disposal Procedures
Due to the absence of a specific Safety Data Sheet (SDS) for GSK317354A, a conservative

approach to disposal is required, treating the compound as potentially hazardous chemical

waste. The following step-by-step procedures are based on general best practices for the

disposal of research chemicals.

Step 1: Waste Identification and Segregation

Treat as Hazardous Waste: In the absence of specific data to the contrary, GSK317354A
should be handled and disposed of as hazardous chemical waste.

Segregate Waste Streams: Do not mix GSK317354A waste with other waste streams. Keep

it in a dedicated, clearly labeled waste container. This includes any contaminated personal

protective equipment (PPE), such as gloves and lab coats, as well as contaminated lab

supplies like pipette tips and vials.

Step 2: Packaging and Labeling

Use Appropriate Containers: Collect solid GSK317354A waste in a sealable, leak-proof, and

chemically resistant container.

Label Clearly: The container must be clearly labeled with the words "Hazardous Waste" and

the full chemical name: "GSK317354A". Include the approximate quantity of waste.

Step 3: Storage

Designated Storage Area: Store the sealed waste container in a designated, well-ventilated,

and secure area away from incompatible materials.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the release of material in case of

a leak.

Step 4: Professional Disposal

Engage a Certified Vendor: The disposal of GSK317354A must be handled by a licensed

and certified hazardous waste disposal company. Do not attempt to dispose of this chemical
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through standard laboratory or municipal waste channels.

Provide Full Disclosure: When arranging for pickup, provide the disposal vendor with all

available information about the compound, including its chemical name, quantity, and any

known or suspected hazards.

Maintain Records: Keep detailed records of the disposal process, including the name of the

disposal vendor, the date of pickup, and the quantity of waste removed.

Crucially, do not dispose of GSK317354A by flushing it down the drain or discarding it in

regular trash. While specific ecotoxicity data for GSK317354A is not available, similar chemical

compounds have been shown to be toxic to aquatic organisms.[1] Improper disposal can lead

to environmental contamination and potential harm to aquatic ecosystems.

GSK317354A and the GRK2 Signaling Pathway
GSK317354A is an inhibitor of G protein-coupled receptor kinase 2 (GRK2). GRK2 plays a

crucial role in the desensitization of G protein-coupled receptors (GPCRs), which are a large

family of transmembrane receptors that detect molecules outside the cell and activate internal

signal transduction pathways. The following diagram illustrates a simplified workflow of GRK2's

role in GPCR signaling.
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Simplified GRK2 Signaling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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